Cas no 98278-52-5 (2-ethylbutanethioamide)

2-ethylbutanethioamide structure
2-ethylbutanethioamide structure
Product Name:2-ethylbutanethioamide
CAS No:98278-52-5
Molecular Formula:C6H13NS
Molecular Weight:131.23912
MDL:MFCD09048499
CID:808674
PubChem ID:3062527

2-ethylbutanethioamide Properties

Names and Identifiers

    • Butanethioamide,2-ethyl-
    • 1-AMINO-2-ETHYLBUTANE-1-THIONE
    • 2-Ethylbutanethioamide
    • diethylthioacetamide
    • ZQPXMBHQIBIRCF-UHFFFAOYSA-N
    • Z336081440
    • SCHEMBL1246802
    • CS-0246208
    • EN300-31936
    • BRN 1743984
    • 98278-52-5
    • FT-0706887
    • AKOS000132262
    • J-509327
    • BUTANETHIOAMIDE,2-ETHYL-
    • Butyramide, 2-ethylthio-
    • 3-02-00-00756 (Beilstein Handbook Reference)
    • 2-ethylbutanethioamide
    • 2-Ethylthiobutyramide
    • DTXSID70243543
    • G21877
    • MDL: MFCD09048499
    • InChIKey: ZQPXMBHQIBIRCF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H13NS/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
    • SMILES: CCC(CC)C(=S)N

Computed Properties

  • Exact Mass: 131.07687059g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 131.07687059g/mol
  • Heavy Atom Count: 8
  • Complexity: 76.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 58.1Ų

2-ethylbutanethioamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P019M4V-50mg
2-ethylbutanethioamide
98278-52-5 95%
50mg
$118.00 2025-03-03
A2B Chem LLC
AV27407-50mg
2-ethylbutanethioamide
98278-52-5 95%
50mg
$91.00 2024-07-18
Aaron
AR019MD7-50mg
2-ethylbutanethioamide
98278-52-5 95%
50mg
$98.00 2025-02-08
Enamine
EN300-31936-0.05g
2-ethylbutanethioamide
98278-52-5 93%
0.05g
$53.0 2023-09-05
TRC
B439740-25mg
2-ethylbutanethioamide
98278-52-5
25mg
$ 50.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316878-1g
2-Ethylbutanethioamide
98278-52-5 95%
1g
¥2877.00
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